Cas no 873856-47-4 (2-3-(piperidine-1-carbonyl)pyridin-2-yl-1,3-benzothiazole)

• Product Name: 2-3-(piperidine-1-carbonyl)pyridin-2-yl-1,3-benzothiazole
• CAS No: 873856-47-4
• MF: C₁₈H₁₇N₃OS
• MW: 323.412082433701
• CID: 5421951
• Update Time: 2025-06-13

2-3-(piperidine-1-carbonyl)pyridin-2-yl-1,3-benzothiazole Chemical and Physical Properties

Names and Identifiers

• [2-(1,3-benzothiazol-2-yl)pyridin-3-yl]-piperidin-1-ylmethanone
• Methanone, [2-(2-benzothiazolyl)-3-pyridinyl]-1-piperidinyl-
• 2-3-(piperidine-1-carbonyl)pyridin-2-yl-1,3-benzothiazole

• Inchi： 1S/C18H17N3OS/c22-18(21-11-4-1-5-12-21)13-7-6-10-19-16(13)17-20-14-8-2-3-9-15(14)23-17/h2-3,6-10H,1,4-5,11-12H2
• InChI Key： PJKHCSHZORIWQG-UHFFFAOYSA-N
• SMILES： C(C1=CC=CN=C1C1=NC2=CC=CC=C2S1)(N1CCCCC1)=O

Additional information on 2-3-(piperidine-1-carbonyl)pyridin-2-yl-1,3-benzothiazole

Research Briefing on 2-3-(piperidine-1-carbonyl)pyridin-2-yl-1,3-benzothiazole (CAS: 873856-47-4)

In recent years, the compound 2-3-(piperidine-1-carbonyl)pyridin-2-yl-1,3-benzothiazole (CAS: 873856-47-4) has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This briefing synthesizes the latest research findings on this compound, focusing on its synthesis, biological activity, and potential as a drug candidate. The compound's unique structure, featuring a benzothiazole core linked to a piperidine-carbonyl pyridine moiety, suggests promising interactions with various biological targets.

Recent studies have explored the synthetic pathways for 2-3-(piperidine-1-carbonyl)pyridin-2-yl-1,3-benzothiazole, highlighting its efficient production through multi-step organic reactions. Key steps include the condensation of 2-aminothiophenol with appropriate pyridine derivatives, followed by piperidine incorporation. Researchers have optimized these processes to improve yield and purity, making the compound more accessible for further pharmacological evaluation. The synthetic advancements are critical for scaling up production and facilitating preclinical studies.

Pharmacological investigations have revealed that 2-3-(piperidine-1-carbonyl)pyridin-2-yl-1,3-benzothiazole exhibits notable activity against specific enzyme targets, particularly those involved in inflammatory and oncogenic pathways. In vitro assays demonstrate its inhibitory effects on kinases such as PI3K and mTOR, which are implicated in cancer progression. Additionally, the compound has shown moderate selectivity, reducing off-target effects—a key consideration in drug development. These findings position it as a potential lead compound for oncology therapeutics.

Further research has delved into the compound's mechanism of action, employing computational modeling and X-ray crystallography to elucidate its binding interactions with target proteins. Molecular docking studies suggest that the benzothiazole and piperidine moieties play critical roles in stabilizing the compound within the active sites of target enzymes. Such insights are invaluable for structure-activity relationship (SAR) studies aimed at optimizing the compound's efficacy and pharmacokinetic properties.

Despite its promise, challenges remain in the development of 2-3-(piperidine-1-carbonyl)pyridin-2-yl-1,3-benzothiazole as a therapeutic agent. Current studies highlight the need for improved solubility and bioavailability, which are being addressed through formulation strategies and structural modifications. Ongoing preclinical trials aim to evaluate its safety profile and in vivo efficacy, with preliminary data indicating tolerable toxicity levels in animal models. These efforts are paving the way for potential clinical translation.

In conclusion, 2-3-(piperidine-1-carbonyl)pyridin-2-yl-1,3-benzothiazole represents a compelling candidate for further investigation in drug discovery. Its dual activity against key pathological targets, coupled with advancements in synthetic accessibility, underscores its potential in addressing unmet medical needs. Future research should focus on refining its pharmacological properties and advancing it through the drug development pipeline. This compound exemplifies the intersection of chemical innovation and therapeutic potential in modern medicinal chemistry.